Cas no 864158-73-6 (1-OXASPIRO[2.5]OCTANE, 5-METHYL-, (3S,5S)-)

• Product Name: 1-OXASPIRO[2.5]OCTANE, 5-METHYL-, (3S,5S)-
• CAS No: 864158-73-6
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 3204948
• PubChem ID: 59808795
• Update Time: 2025-04-21

1-OXASPIRO[2.5]OCTANE, 5-METHYL-, (3S,5S)- Chemical and Physical Properties

Names and Identifiers

• 1-OXASPIRO[2.5]OCTANE, 5-METHYL-, (3S,5S)-
• WMHAWNWXMPALBK-YUMQZZPRSA-N
• SCHEMBL2006809
• (3S,5S)-5-methyl-1-oxaspiro[2.5]octane
• 864158-73-6

• Inchi： 1S/C8H14O/c1-7-3-2-4-8(5-7)6-9-8/h7H,2-6H2,1H3/t7-,8-/m0/s1
• InChI Key： WMHAWNWXMPALBK-YUMQZZPRSA-N
• SMILES： O1C[C@]21CCC[C@H](C)C2

Computed Properties

• Exact Mass: 126.104465066Da
• Monoisotopic Mass: 126.104465066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12.5Ų